Cas no 448967-90-6 ((1-Methyl-1H-indol-5-yl)methanol)

• Product Name: (1-Methyl-1H-indol-5-yl)methanol
• CAS No: 448967-90-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD09025838
• CID: 929712
• PubChem ID: 24229490
• Update Time: 2025-05-20

(1-Methyl-1H-indol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-indol-5-yl)methanol
• (1-methylindol-5-yl)methanol
• BBL037253
• AKOS000321742
• 448967-90-6
• VS-14023
• A872453
• J-500223
• (1-Methyl-1H-indol-5-yl)-methanol
• CS-0300744
• SCHEMBL6965209
• MFCD09025838
• STK501531
• E90178
• EN300-1234998
• DTXSID80640206
• ALBB-005010

• MDL： MFCD09025838
• Inchi： 1S/C10H11NO/c1-11-5-4-9-6-8(7-12)2-3-10(9)11/h2-6,12H,7H2,1H3
• InChI Key： CEBLTQGXYITWTM-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16000
• LogP: 1.67060

(1-Methyl-1H-indol-5-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (1-Methyl-1H-indol-5-yl)methanol

Chemical Profile of (1-Methyl-1H-indol-5-yl)methanol (CAS No. 448967-90-6)

(1-Methyl-1H-indol-5-yl)methanol, with the CAS number 448967-90-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its structural uniqueness and potential applications in drug development. The compound features a methyl-substituted indole core, which is a common motif in biologically active molecules, making it a subject of interest for medicinal chemists.

The indole ring system, characterized by its aromaticity and nitrogen-containing heterocycle, is well-documented for its role in various pharmacological activities. In particular, derivatives of indole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a hydroxymethyl group at the 5-position of the indole ring in (1-Methyl-1H-indol-5-yl)methanol introduces additional functional diversity, enabling various chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled more efficient and scalable preparations of (1-Methyl-1H-indol-5-yl)methanol. These methods often involve multi-step organic transformations, including cyclization reactions and nucleophilic substitutions, which highlight the compound's synthetic utility. The ability to modify the indole scaffold allows researchers to explore different pharmacophores and optimize bioactivity profiles.

In the context of drug discovery, (1-Methyl-1H-indol-5-yl)methanol has been investigated for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural framework can be further elaborated through functional group interconversions, such as oxidation or reduction reactions, to yield derivatives with enhanced biological activity. For instance, alkylation or acylation strategies can be employed to introduce additional substituents that may improve binding affinity to biological targets.

One of the most compelling aspects of (1-Methyl-1H-indol-5-yl)methanol is its role in exploring novel therapeutic avenues. The indole moiety is known to interact with various biological receptors and enzymes, making it a valuable scaffold for designing small-molecule drugs. Current research focuses on leveraging this compound's structural features to develop treatments for neurological disorders, where indole derivatives have shown promise in preclinical studies.

The pharmacological evaluation of (1-Methyl-1H-indol-5-yl)methanol has revealed several interesting properties. In vitro studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with enzymes involved in inflammation pathways has been explored, highlighting its potential therapeutic value in managing inflammatory diseases.

Synthetic methodologies for (1-Methyl-1H-indol-5-yl)methanol continue to evolve, with recent reports describing novel catalytic approaches that enhance yield and purity. Transition metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have been particularly effective in constructing the indole core efficiently. These advancements not only facilitate the production of (1-Methyl-1H-indol-5-yl)methanol but also contribute to the broader field of heterocyclic chemistry.

The versatility of (1-Methyl-1H-indol-5-yl)methanol as a building block in medicinal chemistry underscores its importance. By serving as a precursor for more complex molecules, this compound enables the exploration of diverse pharmacological spaces. Researchers are increasingly utilizing computational tools and high-throughput screening techniques to identify new derivatives with improved efficacy and reduced side effects.

Future directions in the study of (1-Methyl-1H-indol-5-yl)methanol may include investigating its role in drug delivery systems. The indole ring's ability to form stable complexes with other molecules makes it an attractive candidate for developing targeted therapies. Nanotechnology-based delivery platforms could further enhance the bioavailability and therapeutic index of derivatives derived from this compound.

In summary, (1-Methyl-1H-indol-5-yl)methanol (CAS No. 448967-90-6) represents a promising chemical entity with significant implications for pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications and methodologies for this compound, its importance in medicinal chemistry is likely to grow further.